Cas no 896466-71-0 (4-{[(tert-butoxy)carbonyl]amino}-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-{[(tert-butoxy)carbonyl]amino}-1H-pyrazole-3-carboxylic acid
• CAS No: 896466-71-0
• MF: C₉H₁₃N₃O₄
• MW: 227.217221975327
• MDL: MFCD17015895
• CID: 2093943
• PubChem ID: 59737064
• Update Time: 2025-08-02

4-{[(tert-butoxy)carbonyl]amino}-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-((tert-Butoxycarbonyl)amino)-1H-pyrazole-3-carboxylic acid
• 4-[(2-methylpropan-2-yl)oxycarbonylamino]-1H-pyrazole-5-carboxylic acid
• 4-[[(1,1-Dimethylethoxy)carbonyl]amino]-1H-pyrazole-3-carboxylic acid
• 4-{[(tert-butoxy)carbonyl]amino}-1H-pyrazole-3-carboxylic acid
• VPTXKOPDNQVXFD-UHFFFAOYSA-N
• PB33328
• FCH1622181
• AK170600
• 4-tert-butoxycarbonylamino-1H-pyrazole-3-carboxylic acid
• 4-([(Tert-butoxy)ca
• 4-[[(1,1-Dimethylethoxy)carbonyl]amino]-1H-pyrazole-3-carboxylic acid (ACI)
• 4-([(Tert-butoxy)carbonyl]amino)-1H-pyrazole-3-carboxylic acid
• AS-33481
• EN300-6508742
• 4-(Boc-amino)-1H-pyrazole-3-carboxylic Acid
• SCHEMBL546220
• AKOS025290781
• 4-((tert-Butoxycarbonyl)amino)-1H-pyrazole-3-carboxylicacid
• CS-0051071
• SY098556
• MFCD17015895
• 896466-71-0
• WKB46671
• DB-088397

• MDL： MFCD17015895
• Inchi： 1S/C9H13N3O4/c1-9(2,3)16-8(15)11-5-4-10-12-6(5)7(13)14/h4H,1-3H3,(H,10,12)(H,11,15)(H,13,14)
• InChI Key： VPTXKOPDNQVXFD-UHFFFAOYSA-N
• SMILES： O=C(C1C(NC(OC(C)(C)C)=O)=CNN=1)O

Computed Properties

• Exact Mass: 227.09060590g/mol
• Monoisotopic Mass: 227.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: 1.2

Additional information on 4-{[(tert-butoxy)carbonyl]amino}-1H-pyrazole-3-carboxylic acid

4-{[(tert-butoxy)carbonyl]amino}-1H-pyrazole-3-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 896466-71-0, known as 4-{[(tert-butoxy)carbonyl]amino}-1H-pyrazole-3-carboxylic acid, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural features and potential applications in various scientific domains. The molecule's structure, which includes a pyrazole ring substituted with a tert-butoxycarbonylamino group and a carboxylic acid moiety, makes it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery and material science. The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, is known for its stability and ability to participate in various chemical reactions. In the case of 4-{[(tert-butoxy)carbonyl]amino}-1H-pyrazole-3-carboxylic acid, the tert-butoxycarbonyl (BOC) group plays a crucial role as a protecting group during synthetic processes. This feature makes the compound particularly useful in peptide synthesis and other organic transformations where controlled deprotection is essential.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of bioactive molecules. Researchers have explored its use in constructing complex molecules with pharmacological relevance. For instance, the carboxylic acid group can be converted into various esters or amides, enabling the creation of diverse functional groups that are critical in drug design. Additionally, the amino group protected by the BOC moiety allows for precise control over reactivity during multi-step synthesis.

Recent advancements in green chemistry have also influenced the synthesis and application of 4-{[(tert-butoxy)carbonyl]amino}-1H-pyrazole-3-carboxylic acid. Scientists are increasingly focusing on developing environmentally friendly methods for synthesizing such compounds. For example, microwave-assisted synthesis and catalytic processes have been employed to enhance reaction efficiency while reducing waste. These approaches not only improve the sustainability of chemical production but also pave the way for large-scale manufacturing of this compound.

In terms of biological activity, preliminary studies suggest that this compound may exhibit interesting properties relevant to pharmacology. Its ability to interact with biological systems, particularly through its amino and carboxylic acid functionalities, makes it a candidate for further investigation in areas such as enzyme inhibition or receptor binding studies. However, more comprehensive research is needed to fully understand its potential therapeutic applications.

The structural versatility of 4-{[(tert-butoxy)carbonyl]amino}-1H-pyrazole-3-carboxylic acid also extends to its use in materials science. The molecule's ability to form stable bonds and participate in supramolecular interactions makes it a valuable component in the development of advanced materials such as polymers or hybrid organic-inorganic frameworks. Researchers are exploring its role in creating self-healing materials and stimuli-responsive systems, which could revolutionize industries ranging from electronics to healthcare.

Looking ahead, the continued exploration of this compound's properties will undoubtedly lead to new insights and applications. Collaborative efforts between chemists, biologists, and material scientists are expected to unlock its full potential across multiple disciplines. As technology advances and new research methodologies emerge, 4-{[(tert-butoxy)carbonyl]amino}-1H-pyrazole-3-carboxylic acid will likely remain at the forefront of innovative chemical developments.